2-(4-Tert-butylphenyl)piperidine
Description
Scientific Research Applications
Synthesis of Pharmaceutical Compounds
2-(4-Tert-butylphenyl)piperidine is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its structure is pivotal in the construction of drugs due to the presence of the piperidine ring, a common motif in medicinal chemistry . This compound can be used to create derivatives that serve as active pharmaceutical ingredients (APIs) with potential therapeutic applications in treating diseases such as cancer, Alzheimer’s, and cardiovascular conditions.
Anticancer Research
In the realm of oncology, 2-(4-Tert-butylphenyl)piperidine derivatives have been explored for their anticancer properties. Research indicates that certain piperidine derivatives can act as clinical agents against various cancers, including breast, prostate, and lung cancers . These compounds may work by regulating crucial signaling pathways essential for cancer cell survival and proliferation.
Chemical Engineering Processes
In chemical engineering, 2-(4-Tert-butylphenyl)piperidine is utilized in processes such as solid-phase peptide synthesis. It can act as a catalyst or a solvent in the synthesis of peptides, which are used in drug development and other industrial applications . The compound’s properties can influence reaction rates and product yields, making it a significant player in process optimization.
Organic Chemistry Research
The compound is also a subject of interest in organic chemistry research, where its derivatives are synthesized and studied for various reactions and mechanisms . It serves as a building block for creating complex organic molecules through reactions like hydrogenation, cyclization, and amination. These reactions are fundamental in the development of new organic compounds with potential industrial applications.
Pharmacological Applications
2-(4-Tert-butylphenyl)piperidine plays a role in the development of drugs with pharmacological activity. Its derivatives are present in more than twenty classes of pharmaceuticals, indicating its versatility and importance in drug design and discovery . The compound’s derivatives can exhibit a wide range of biological activities, making them suitable for various therapeutic uses.
Role in Medicinal Chemistry
In medicinal chemistry, this compound is used to create molecules that can interact with biological targets, leading to the development of new medications. It is particularly significant in the synthesis of compounds that target the central nervous system, offering potential treatments for neurological disorders .
properties
IUPAC Name |
2-(4-tert-butylphenyl)piperidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N/c1-15(2,3)13-9-7-12(8-10-13)14-6-4-5-11-16-14/h7-10,14,16H,4-6,11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVZADSBIWVFXJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2CCCCN2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Tert-butylphenyl)piperidine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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